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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592 Get Quote

A Note on Barium Di(ethanesulphonate): Extensive literature searches did not yield specific

applications of Barium Di(ethanesulphonate) in analytical chemistry. The following

documentation details the widespread and fundamental use of soluble barium salts, such as

Barium Chloride, in the gravimetric analysis of sulfate, a cornerstone technique in analytical

chemistry. The principles and protocols described are foundational to understanding the

analytical utility of the barium ion (Ba²⁺).

Application: Gravimetric Determination of Sulfate
Ions
The primary application of soluble barium salts in analytical chemistry is the quantitative

determination of sulfate ions (SO₄²⁻) through precipitation gravimetry.[1][2][3] This method

relies on the reaction of a soluble barium salt with a solution containing sulfate ions to form the

highly insoluble Barium Sulfate (BaSO₄) precipitate.[3][4] The precipitate is then collected,

dried, and weighed, and the amount of sulfate in the original sample is calculated based on the

mass of the BaSO₄.[5][6]

Key Advantages:

High Accuracy and Precision: When performed correctly, gravimetric analysis is one of the

most accurate analytical methods.
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Low Solubility of Precipitate: Barium sulfate is virtually insoluble in water and dilute acids,

ensuring a complete precipitation of sulfate ions.[4][7]

Stoichiometric and Stable Precipitate: The precipitate, BaSO₄, has a well-defined and stable

chemical formula, which is crucial for accurate calculations.

Interferences: Potential interferences in this method include the co-precipitation of other ions.

Heavy metals like chromium and iron can interfere with complete precipitation.[8] High

concentrations of nitrate and sulfite may also lead to inaccurate results.[8]

Data Presentation: Properties of Barium Sulfate
Property Value Reference

Chemical Formula BaSO₄ [7]

Molar Mass 233.38 g/mol

Appearance
White or yellowish odorless

powder or small crystals
[7]

Density 4.25 - 4.5 g/cm³ [7]

Melting Point 1580 °C (with decomposition) [7]

Solubility in Water Virtually insoluble [7]

Solubility in other solvents

Insoluble in dilute acids and

alcohol. Soluble in hot

concentrated sulfuric acid.

[7]

Experimental Protocol: Gravimetric Determination
of Sulfate
This protocol outlines the steps for determining the concentration of sulfate in a soluble sample

using Barium Chloride as the precipitating agent.[2]

Materials and Reagents:

Sample containing an unknown amount of sulfate
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Barium Chloride (BaCl₂) solution (5 g BaCl₂·2H₂O per liter)

6 M Hydrochloric Acid (HCl)

Distilled water

Silver Nitrate (AgNO₃) solution

Ashless filter paper

400 mL Beakers

Watch glasses

Stirring rods

Heating plate

Drying oven

Muffle furnace

Desiccator

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a suitable amount of the soluble sulfate sample and

dissolve it in a 400 mL beaker with approximately 50 mL of distilled water.

Acidification: Add about 4 mL of 6 M HCl to the sample solution.[2] This prevents the

precipitation of other barium salts that are soluble in acidic conditions.

Heating: Cover the beaker with a watch glass and gently heat the solution to boiling.

Precipitation: Heat approximately 100 mL of the BaCl₂ solution to near boiling. Add the hot

BaCl₂ solution quickly but with vigorous stirring to the hot sample solution.[2] A white

precipitate of BaSO₄ will form.
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Digestion: Keep the solution just below boiling for 1 to 2 hours.[2] This process, known as

digestion, encourages the formation of larger, more easily filterable crystals and reduces

impurities.

Filtration: Filter the hot solution through a fine, ashless filter paper.[2]

Washing: Wash the precipitate in the beaker with hot distilled water, transferring all of it onto

the filter paper. Continue washing the precipitate on the filter paper with hot distilled water

until the washings are free of chloride ions.

Chloride Test: To check for the absence of chloride, collect a small amount of the filtrate and

add a few drops of silver nitrate solution. The absence of a white precipitate (AgCl) indicates

that the washing is complete.

Drying and Ignition: Carefully fold the filter paper containing the precipitate and place it in a

crucible of known weight. Dry the crucible and its contents in a drying oven before igniting

them in a muffle furnace at a high temperature (e.g., 800-900 °C) until the filter paper has

been completely combusted.

Cooling and Weighing: Transfer the crucible to a desiccator to cool to room temperature.

Once cooled, weigh the crucible with the BaSO₄ precipitate on an analytical balance. Repeat

the ignition, cooling, and weighing steps until a constant weight is achieved.

Calculation: Calculate the percentage of sulfate in the original sample using the following

formula:

% SO₄²⁻ = (Mass of BaSO₄ × Gravimetric Factor) / Mass of Sample × 100

Gravimetric Factor = (Molar Mass of SO₄²⁻) / (Molar Mass of BaSO₄)

Visualizations
Experimental Workflow for Gravimetric Analysis of
Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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